N-(5-methyl-1,3-thiazol-2-yl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H15N3O2S/c1-10-8-16-15(21-10)17-14(20)11-7-13(19)18(9-11)12-5-3-2-4-6-12/h2-6,8,11H,7,9H2,1H3,(H,16,17,20)
• InChI Key: CXYCPNGQVIBAGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

N-(5-methyl-1,3-thiazol-2-yl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide, commonly known as MTPP, is a chemical compound that has been studied for its potential applications in scientific research. MTTP is a synthetic compound that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

MTPP acts as a dopamine receptor agonist, meaning that it binds to and activates dopamine receptors in the brain. This activation leads to an increase in dopamine release, which can have a variety of physiological effects depending on the specific receptor subtype and location. Additionally, MTTP has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
MTPP has been shown to have a variety of biochemical and physiological effects, including increased dopamine release, neuroprotection against oxidative stress and inflammation, and potential effects on other neurotransmitter systems. It has also been shown to have effects on behavior, including increased locomotor activity and potential effects on reward-related behavior.

Advantages and Limitations for Lab Experiments

One advantage of using MTTP in lab experiments is its high affinity for dopamine receptors, which makes it a useful tool for studying dopamine-related processes. Additionally, its potential neuroprotective effects may make it a useful tool for studying neurodegenerative diseases. However, one limitation of using MTTP in lab experiments is its potential off-target effects, particularly on other neurotransmitter systems. Additionally, its synthetic nature may limit its use in certain types of experiments.

Future Directions

There are a variety of potential future directions for research on MTTP. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Parkinson's disease. Additionally, further research is needed to understand the specific mechanisms underlying its neuroprotective effects, as well as its potential effects on other neurotransmitter systems. Finally, there may be potential applications for MTTP in the study of reward-related behavior and addiction.

Scientific Research Applications

MTPP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for dopamine receptors, which are involved in a variety of physiological processes, including movement, motivation, and reward. MTTP has also been studied for its potential neuroprotective effects, as it has been shown to protect against oxidative stress and inflammation.